Cas no 102395-40-4 (1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-)
![1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)- structure](https://www.kuujia.com/scimg/cas/102395-40-4x300.png)
102395-40-4 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-
CAS No:102395-40-4
Molecular Formula:C26H30N3O2F
Molecular Weight:435.5337
CID:146919
PubChem ID:24847083
1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)- Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-
- 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propenyl)- (9CI)
- 8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-prop-2-enyl-1,3,8-triazaspiro[4.5]decan-4-one
- BRN 4599095
- 1,3,8-Triazaspiro(4,5)decan-4-one, 8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-3-(2-propenyl)-
- DTXSID80145004
- 3-Allyl-8-(3-(4-fluorobenzoyl)propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
- 1,3,8-Triazaspiro(4.5)decan-4-one, 3-allyl-8-(3-(p-fluorobenzoyl)propyl)-1-phenyl-
- 3-Allyl-8-(3-(p-fluorobenzoyl)propyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
- 102395-40-4
-
- InChIKey: YKIVISKPJCKOLP-UHFFFAOYSA-N
- Inchi: InChI=1S/C26H30FN3O2/c1-2-16-29-20-30(23-7-4-3-5-8-23)26(25(29)32)14-18-28(19-15-26)17-6-9-24(31)21-10-12-22(27)13-11-21/h2-5,7-8,10-13H,1,6,9,14-20H2
- SMILES: C=CCN1CN(C2C=CC=CC=2)C2(CCN(CCCC(C3C=CC(F)=CC=3)=O)CC2)C1=O
Computed Properties
- Exact Mass: 435.23220537g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 8
- Monoisotopic Mass: 435.23220537g/mol
- Heavy Atom Count: 32
- Complexity: 662
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.9
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- LogP: 4.05630
- PSA: 43.86000
1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)- Related Literature
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Ruptanu Banerjee,Amit Jaiswal Analyst, 2018,143, 1970-1996
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Oliver G. Willis,Andrea Pucci,Enrico Cavalli,Francesco Zinna,Lorenzo Di Bari J. Mater. Chem. C, 2023,11, 5290-5296
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Umapada Pal,Chang Woo Kim,Kyujoon Lee,Myung-Hwa Jung,Young Soo Kang Nanoscale, 2011,3, 4962-4965
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6. Back cover
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Yurii A. Teterin,Anton Yu. Teterin Russ. Chem. Rev., 2004,73, 541-580
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Mohamad-Ali Tehfe,Frédéric Dumur,Pu Xiao,Marie Delgove,Bernadette Graff,Jean-Pierre Fouassier,Didier Gigmes,Jacques Lalevée Polym. Chem., 2014,5, 382-390
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Vincenzo Barone,Susanna Monti,Alfonso Pedone Phys. Chem. Chem. Phys., 2010,12, 10550-10561
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